Cas no 167545-33-7 (4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione)

4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione is a specialized organic compound with distinctive properties. This cyclic ketone boasts enhanced stability, which contributes to its resistance against thermal degradation and photolysis. Its rigid structure offers a platform for diverse chemical transformations, making it an attractive candidate in synthesis of pharmaceuticals, agrochemicals, and materials science applications.

4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione structure

167545-33-7 structure

Product Name:4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione

CAS No:167545-33-7

MF:C₁₃H₂₄O₂

MW:212.328464508057

CID:110963

PubChem ID:546088

Update Time:2025-07-25

4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

- 3,5-Heptanedione,4-ethyl-2,2,6,6-tetramethyl-
- 3,5-Heptanedione, 4-ethyl-2,2,6,6-tetramethyl-
- 4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione
- 167545-33-7
- 4-Ethyl-2,2,6,6-tetramethyl-3,5-heptanedione #
- JKEWQMMYIOHEBI-UHFFFAOYSA-N
- EN300-1127399
- SCHEMBL8460018
- CHEBI:229371
- Inchi： 1S/C13H24O2/c1-8-9(10(14)12(2,3)4)11(15)13(5,6)7/h9H,8H2,1-7H3
- InChI Key： JKEWQMMYIOHEBI-UHFFFAOYSA-N
- SMILES： O=C(C(C)(C)C)C(CC)C(C(C)(C)C)=O

Computed Properties

Exact Mass: 212.17772
Monoisotopic Mass: 212.177630004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1127399-0.05g	4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione	167545-33-7	95%	0.05g	$587.0	2023-10-26
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Enamine	EN300-1127399-1.0g	4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione	167545-33-7		1g	$884.0	2023-06-09
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